Cas no 4894-26-2 (4,9-dihydro-3H-beta-carboline)

4,9-dihydro-3H-beta-carboline structure

Product Name:4,9-dihydro-3H-beta-carboline

CAS No:4894-26-2

Molecular Formula:C₁₁H₁₀N₂

Molecular Weight:170.2105

CID:844793

PubChem ID:145772

4,9-dihydro-3H-beta-carboline Properties

Names and Identifiers

- 4,9-dihydro-3H-beta-carboline
- 3H-Pyrido(3,4-b)indole, 4,9-dihydro-
- 4,9-dihydro-3H-Pyrido[3,4-b]indole
- 3,4-dihydrobeta-carboline
- InChIKey： NTYXKFHKVREUMR-UHFFFAOYSA-N
- Inchi： InChI=1S/C11H10N2/c1-2-4-10-8(3-1)9-5-6-12-7-11(9)13-10/h1-4,7,13H,5-6H2
- SMILES： C1Cc2c(C=N1)[nH]c1ccccc21 |c:4|

Computed Properties

Exact Mass: 170.08400
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 0
Monoisotopic Mass: 170.084398327g/mol
Heavy Atom Count: 13
Complexity: 224
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.8
Topological Polar Surface Area: 28.2Å²

Experimental Properties

LogP: 1.57850
PSA: 28.15000

4,9-dihydro-3H-beta-carboline Related Literature

1. Pd(OAc)2-catalysed regioselective alkoxylation of aryl (β-carbolin-1-yl)methanones via β-carboline directed ortho-C(sp2)–H activation of an aryl ring

Shivalinga Kolle,Sanjay Batra Org. Biomol. Chem. 2015 13 10376
2. Copper-catalyzed oxidative cleavage of Passerini and Ugi adducts in basic medium yielding α-ketoamides

Anirban Ghoshal,Mayur D. Ambule,Revoju Sravanthi,Mohit Taneja,Ajay Kumar Srivastava New J. Chem. 2019 43 14459
3. IBX-mediated oxidative addition of isocyanides to cyclic secondary amines: total syntheses of alangiobussine and alangiobussinine

Mayur D. Ambule,Shashank Tripathi,Anirban Ghoshal,Ajay K. Srivastava Chem. Commun. 2019 55 10872
4. The rapid profiling and simultaneous determination of 12 major alkaloids in Nauclea officinalis by UPLC-Q-TOF-MS and HPLC-ESI-MS/MS

Guanghou Wang,Hongjin Wang,Huan Liu,Yue Wang,Ziwei Lin,Lixin Sun Anal. Methods 2021 13 5787
5. Reusable, homogeneous water soluble photoredox catalyzed oxidative dehydrogenation of N-heterocycles in a biphasic system: application to the synthesis of biologically active natural products

S. Srinath,R. Abinaya,Arun Prasanth,M. Mariappan,R. Sridhar,B. Baskar Green Chem. 2020 22 2575
6. Medium-sized and strained heterocycles from non-catalysed and gold-catalysed conversions of β-carbolines

Sandra Medina,álvaro González-Gómez,Gema Domínguez,Javier Pérez-Castells Org. Biomol. Chem. 2012 10 7167
7. Condensation of anthranilic acids with pyridines to furnish pyridoquinazolones via pyridine dearomatization

Yajun Yang,Cuiju Zhu,Min Zhang,Shijun Huang,Jingjing Lin,Xiandao Pan,Weiping Su Chem. Commun. 2016 52 12869
8. TCCA-mediated oxidative rearrangement of tetrahydro-β-carbolines: facile access to spirooxindoles and the total synthesis of (±)-coerulescine and (±)-horsfiline

Manda Sathish,Akash P. Sakla,Fabiane M. Nachtigall,Leonardo S. Santos,Nagula Shankaraiah RSC Adv. 2021 11 16537

4894-26-2 (4,9-dihydro-3H-beta-carboline) Related Products

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